Cas no 24475-94-3 (2-Propyn-1-one, 1-(3-methoxyphenyl)-3-phenyl-)

• Product Name: 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-phenyl-
• CAS No: 24475-94-3
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 1417612
• PubChem ID: 11230097
• Update Time: 2025-04-20

2-Propyn-1-one, 1-(3-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-phenyl-
• 1-(3-Methoxyphenyl)-3-phenylprop-2-yn-1-one
• 24475-94-3
• HS-7929

• Inchi： 1S/C16H12O2/c1-18-15-9-5-8-14(12-15)16(17)11-10-13-6-3-2-4-7-13/h2-9,12H,1H3
• InChI Key： HMNKLKGMUZNVJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C(C#CC2C=CC=CC=2)=O)C=1

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3